1. Home
  2. Product
  3. Reference Standards
  4. Vandetanib N-Oxide
Vandetanib N-Oxide Vandetanib N-Oxide
Brand Name: Vulcanchem
CAS No.: 1797030-22-8
VCID: VC0032836
InChI: InChI=1S/C22H24BrFN4O3/c1-28(29)7-5-14(6-8-28)12-31-21-11-19-16(10-20(21)30-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)
SMILES: C[N+]1(CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)OC)[O-]
Molecular Formula: C22H24BrFN4O3
Molecular Weight: 491.361

Vandetanib N-Oxide

CAS No.: 1797030-22-8

Reference Standards

VCID: VC0032836

Molecular Formula: C22H24BrFN4O3

Molecular Weight: 491.361

Vandetanib N-Oxide - 1797030-22-8

CAS No. 1797030-22-8
Product Name Vandetanib N-Oxide
Molecular Formula C22H24BrFN4O3
Molecular Weight 491.361
IUPAC Name N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(1-methyl-1-oxidopiperidin-1-ium-4-yl)methoxy]quinazolin-4-amine
Standard InChI InChI=1S/C22H24BrFN4O3/c1-28(29)7-5-14(6-8-28)12-31-21-11-19-16(10-20(21)30-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)
Standard InChIKey CNFXJGPXGDNUHJ-UHFFFAOYSA-N
SMILES C[N+]1(CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)OC)[O-]
PubChem Compound 99738037
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19